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Compound of Interest

Compound Name: Gunacin
CAS No.: 73341-70-5
Cat. No.: B1213266
Get Quote
. J

Essential Safety and Handling Guide for
Gunacin

Disclaimer: No specific Safety Data Sheet (SDS) for a commercial product named "Gunacin”
was found in the available resources. The following guidance is based on the known properties
of Gunacin as a quinone antibiotic and established best practices for handling potent chemical
and biological agents in a laboratory setting. Researchers should always consult with their
institution's Environmental Health and Safety (EHS) department for specific protocols.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Gunacin. It offers procedural, step-by-step guidance
to directly address operational questions and ensure the safe handling and disposal of this
compound.

Quantitative Data Summary

The following table summarizes the available quantitative data for Gunacin.
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Property Value Source
Molecular Formula C17H1608 PubChem[1]
Molecular Weight 348.3 g/mol PubChem[1]
. ) LD50 = 16 mg/kg
Acute Toxicity (Mice) ) ] PubMed[2]
(intraperitoneal)

Acute Toxicity (Mice) LD50 = 12 mg/kg (intravenous)  PubMed[2]
In vitro Activity (HeLa cells) ED50 = 12.11 pg/mL PubMed[2]

Personal Protective Equipment (PPE)

Due to the potent biological activity and potential hazards associated with Gunacin, a

comprehensive approach to personal protective equipment is mandatory.

Recommended PPE for Handling Gunacin:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[3] Always
inspect gloves for tears or punctures before use. When handling concentrated solutions,
consider double-gloving.

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
splashes.[3]

Body Protection: A lab coat or chemical-resistant apron should be worn over personal
clothing.[3] Ensure clothing has long sleeves.

Respiratory Protection: When handling Gunacin powder or creating aerosols, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates is
recommended.[4] All respiratory protection should be used in accordance with a respiratory
protection program.

Operational Plan: Safe Handling and Disposal
Engineering Controls and Safe Handling:
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Ventilation: All work with Gunacin, especially handling of the solid form and preparation of
solutions, should be conducted in a certified chemical fume hood to minimize inhalation
exposure.[4]

Avoid Contamination: Do not eat, drink, or smoke in areas where Gunacin is handled.[4]
Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[3]

Preventing Exposure: Avoid direct contact with skin, eyes, and clothing. Take precautions to
prevent the formation of dust and aerosols.

First Aid Procedures:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
individual is not breathing, begin artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[4]

Disposal Plan:

As an antibiotic, improper disposal of Gunacin can contribute to environmental contamination

and the development of antibiotic-resistant bacteria.[5] Therefore, all Gunacin waste must be

treated as hazardous chemical waste.

Waste Collection:

o Solid Waste: Collect unused Gunacin powder and contaminated disposable materials
(e.g., weigh boats, wipes, gloves, and gowns) in a designated, clearly labeled hazardous
waste container.
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o Liquid Waste: Collect all solutions containing Gunacin in a labeled, sealed, and chemical-
resistant hazardous waste container. Do not pour Gunacin solutions down the drain.[5]

o Decontamination:

o Glassware and Equipment: Reusable glassware and equipment should be
decontaminated. A common procedure involves soaking in a suitable inactivating solution
(e.g., a solution of sodium hypochlorite followed by a sodium thiosulfate quench, or as
recommended by your institution's EHS) before washing.

« Final Disposal: All Gunacin waste must be disposed of through your institution's hazardous
waste management program.[6][7] Follow all local, state, and federal regulations for the
disposal of hazardous chemical waste.

Experimental Workflow for Safe Handling of
Gunacindot

// Node Definitions prep [label="Preparation\n(In Fume Hood)", fillcolor="#F1F3F4",
fontcolor="#202124"]; handling [label="Experimental Handling", fillcolor="#F1F3F4",
fontcolor="#202124"]; decon [label="Decontamination of\nWork Area & Equipment",
fillcolor="#F1F3F4", fontcolor="#202124"]; waste_collection [label="Waste Collection",
fillcolor="#F1F3F4", fontcolor="#202124"]; disposal [label="Hazardous Waste\nDisposal",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; ppe [label="Wear Appropriate PPE", shape=ellipse,
fillcolor="#4285F4", fontcolor="#FFFFFF"]; spill [label="Spill Response"”, shape=diamond,
fillcolor="#FBBCO05", fontcolor="#202124"]; exposure [label="First Aid for Exposure",
shape=diamond, fillcolor="#FBBCO05", fontcolor="#202124"];

// Edge Definitions ppe -> prep [label="Required"]; prep -> handling; handling -> decon;
handling -> waste_collection [label="During & After"]; decon -> waste_collection;
waste_collection -> disposal; handling -> spill [style=dashed, color="#EA4335", label="If Spill
Occurs"]; handling -> exposure [style=dashed, color="#EA4335", label="If Exposure Occurs"];
spill -> waste_collection [label="Clean-up Waste"]; exposure -> disposal [label="Contaminated
Items", style=dashed, color="#EA4335"]; }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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